Cas no 62547-77-7 (3-(3,4-dichlorophenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(3,4-dichlorophenyl)-3-hydroxypropanoic acid
• CAS No: 62547-77-7
• MF: C₉H₈Cl₂O₃
• MW: 235.064021110535
• CID: 6012950
• PubChem ID: 12423093
• Update Time: 2025-06-08

3-(3,4-dichlorophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dichlorophenyl)-3-hydroxypropanoic acid
• Benzenepropanoic acid, 3,4-dichloro-β-hydroxy-
• starbld0024993
• SCHEMBL8771212
• CS-0238624
• 62547-77-7
• EN300-1984188
• AKOS011682732

• Inchi： 1S/C9H8Cl2O3/c10-6-2-1-5(3-7(6)11)8(12)4-9(13)14/h1-3,8,12H,4H2,(H,13,14)
• InChI Key： XQNPGHLOSZWLSD-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=C(Cl)C=1)(O)CC(=O)O

Computed Properties

• Exact Mass: 233.9850495g/mol
• Monoisotopic Mass: 233.9850495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.511±0.06 g/cm3(Predicted)
• Melting Point: 74-75 °C(Solv: benzene (71-43-2); hexane (110-54-3))
• Boiling Point: 392.8±42.0 °C(Predicted)
• pka: 4.12±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3,4-dichlorophenyl)-3-hydroxypropanoic acid

Comprehensive Overview of 3-(3,4-Dichlorophenyl)-3-Hydroxypropanoic Acid (CAS No. 62547-77-7)

3-(3,4-Dichlorophenyl)-3-hydroxypropanoic acid (CAS No. 62547-77-7) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its molecular structure, featuring a dichlorophenyl group and a hydroxypropanoic acid moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in developing bioactive molecules, including potential enzyme inhibitors and metabolites.

The compound's unique properties, such as its chiral center and hydrogen-bonding capacity, have sparked interest in asymmetric synthesis and drug design. Recent studies highlight its relevance in sustainable chemistry, aligning with the growing demand for green synthesis methods. Users often inquire about its solubility, stability, and derivatization potential, reflecting its versatility in laboratory settings.

In the context of AI-driven drug discovery, 3-(3,4-dichlorophenyl)-3-hydroxypropanoic acid has been explored as a building block for machine learning-based molecular modeling. Its structural fragments are frequently used in cheminformatics databases to predict biological activity. This aligns with trending searches on computational chemistry tools and high-throughput screening methodologies.

From an analytical perspective, the compound's chromatographic behavior and spectroscopic fingerprints (e.g., NMR, IR) are well-documented, making it a reference material for method development. Laboratories often seek protocols for its HPLC purification or LC-MS quantification, underscoring its importance in quality control workflows.

Environmental scientists have investigated its biodegradation pathways, particularly in soil and water systems, responding to public concerns about persistent organic pollutants. While not classified as hazardous, its ecotoxicological profile remains a topic of academic interest, especially in microbial metabolism studies.

The commercial availability of CAS 62547-77-7 from specialty chemical suppliers has expanded its use in custom synthesis services. Procurement-related searches often focus on bulk pricing, isomeric purity, and GMP-grade options, indicating its industrial relevance.

Emerging applications include its incorporation into bioconjugates for diagnostic probes and prodrug development. These innovations connect with popular queries about targeted drug delivery systems and theranostic platforms in precision medicine.

Patent literature reveals ongoing exploration of 3-(3,4-dichlorophenyl)-3-hydroxypropanoic acid derivatives in crop protection formulations, addressing global needs for sustainable agriculture solutions. This agricultural angle resonates with searches for next-generation pesticides with improved environmental profiles.

Standardization efforts for this compound include reference material certification by organizations like NIST, supporting its use in regulatory compliance testing. Analytical chemists frequently seek validated methods for its detection in complex matrices.

Recent publications have examined its crystal structure and polymorphic forms, important for pharmaceutical formulation development. These studies address common questions about solid-state characterization techniques in preformulation research.

The compound's structure-activity relationships continue to be refined through QSAR modeling, connecting to trending topics in predictive toxicology. This computational approach helps researchers anticipate its interactions in biological systems without extensive animal testing.

In educational contexts, 62547-77-7 serves as a case study for teaching retrosynthetic analysis and protective group strategies in advanced organic chemistry courses. These pedagogical applications reflect searches for teaching laboratory resources.

Future research directions may explore its potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems, areas generating substantial academic interest. Such applications would leverage its coordination chemistry capabilities while addressing needs for heterogeneous catalysis solutions.